1-methyl-4-[4-(trifluoromethyl)benzyl]-1,4-diazepane

• IUPAC Name: 1-methyl-4-[[4-(trifluoromethyl)phenyl]methyl]-1,4-diazepane
• InChI: InChI=1S/C14H19F3N2/c1-18-7-2-8-19(10-9-18)11-12-3-5-13(6-4-12)14(15,16)17/h3-6H,2,7-11H2,1H3
• InChI Key: ZGSVISKQAACDOT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H19F3N2
• Molecular Weight: 272.31 g/mol

Description

Synthesis Analysis

The synthesis of 1,4-diazepane derivatives, including structures similar to 1-methyl-4-[4-(trifluoromethyl)benzyl]-1,4-diazepane, often involves multi-step reactions with specific reagents. For example, a practical synthesis method for related diazepane derivatives was established using intramolecular cyclization techniques (Gomi et al., 2012). Another approach described the synthesis of diazepines through microwave irradiation, highlighting efficient access to this class of compounds (Wlodarczyk et al., 2007).

Molecular Structure Analysis

The molecular structure of 1,4-diazepane derivatives has been extensively studied, revealing detailed insights into their crystal and molecular frameworks. For instance, the crystal structure analysis of similar diazepane compounds demonstrated the chair conformation of the seven-membered ring and detailed the interactions within the molecule (Yang & Zhai, 2012).

Chemical Reactions and Properties

Diazepane derivatives undergo various chemical reactions, including ring contractions and expansions, which can alter their chemical properties significantly. The synthesis of diazepines via intramolecular dehydrofluorination showcases the versatility of these reactions (Alty et al., 1984). Moreover, the reactivity of these compounds under different conditions has been explored to expand the chemical space of diazepane derivatives (Banfi et al., 2007).

Physical Properties Analysis

The physical properties of 1,4-diazepane derivatives, such as melting points, solubility, and crystallinity, are crucial for their application in material science and pharmacology. Research focusing on these aspects has provided valuable data, facilitating the development of new materials and drug molecules (Moser & Vaughan, 2004).

Chemical Properties Analysis

The chemical properties of diazepanes, including their stability, reactivity, and interaction with other molecules, are essential for their utilization in synthetic chemistry and drug design. Studies have detailed the structural characteristics that influence these properties, aiding in the design of more effective and stable compounds (Bertolasi et al., 2005).

Safety and Hazards

“1-[4-(Trifluoromethyl)benzyl]piperazine” is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. It can cause severe skin burns and eye damage.